Cas no 478248-22-5 (N'-[1-(phenylsulfonyl)-4-piperidinylidene]-3-(trifluoromethyl)benzenecarbohydrazide)

N'-[1-(phenylsulfonyl)-4-piperidinylidene]-3-(trifluoromethyl)benzenecarbohydrazide structure
478248-22-5 structure
Product Name:N'-[1-(phenylsulfonyl)-4-piperidinylidene]-3-(trifluoromethyl)benzenecarbohydrazide
CAS No:478248-22-5
MF:C19H18F3N3O3S
MW:425.424733638763
CID:5227265
Update Time:2026-03-07

N'-[1-(phenylsulfonyl)-4-piperidinylidene]-3-(trifluoromethyl)benzenecarbohydrazide Chemical and Physical Properties

Names and Identifiers

    • N'-[1-(PHENYLSULFONYL)-4-PIPERIDINYLIDENE]-3-(TRIFLUOROMETHYL)BENZENECARBOHYDRAZIDE
    • N'-[1-(benzenesulfonyl)piperidin-4-ylidene]-3-(trifluoromethyl)benzohydrazide
    • Benzoic acid, 3-(trifluoromethyl)-, 2-[1-(phenylsulfonyl)-4-piperidinylidene]hydrazide
    • N-[[1-(benzenesulfonyl)piperidin-4-ylidene]amino]-3-(trifluoromethyl)benzamide
    • N'-[1-(phenylsulfonyl)-4-piperidinylidene]-3-(trifluoromethyl)benzenecarbohydrazide
    • Inchi: 1S/C19H18F3N3O3S/c20-19(21,22)15-6-4-5-14(13-15)18(26)24-23-16-9-11-25(12-10-16)29(27,28)17-7-2-1-3-8-17/h1-8,13H,9-12H2,(H,24,26)
    • InChI Key: RLQKTZJDSGRJJG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(N1CC/C(/CC1)=N/NC(C1C=CC=C(C(F)(F)F)C=1)=O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 702
  • XLogP3: 2.9
  • Topological Polar Surface Area: 87.2

N'-[1-(phenylsulfonyl)-4-piperidinylidene]-3-(trifluoromethyl)benzenecarbohydrazide Pricemore >>

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